molecular formula C19H15NO5 B5507360 dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)phthalate

dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)phthalate

Cat. No. B5507360
M. Wt: 337.3 g/mol
InChI Key: GGWPDRLLYIRAAM-UHFFFAOYSA-N
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Description

Synthesis Analysis
The synthesis of compounds related to dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)phthalate often involves complex reactions to introduce the oxazolyl group into the phthalate structure. While the specific synthesis of this compound was not directly found, related processes include the synthesis of tetra-substituted zinc phthalocyanines and various phthalocyanine derivatives, demonstrating a wide range of chemical manipulations to achieve desired substituents on phthalate or phthalocyanine cores (Ziminov et al., 2020).

Molecular Structure Analysis
The molecular structure of related compounds typically features intricate arrangements, such as zinc phthalocyanines, where the nature of linker heteroatoms significantly affects their photophysical and photochemical properties. These structures are characterized using advanced spectroscopic techniques, indicating the importance of precise structural configurations for their chemical behavior (Ziminov et al., 2020).

Chemical Reactions and Properties
Chemical reactions involving similar compounds often aim to modify the phthalate core or introduce functional groups that alter the compound's physical and chemical properties. For instance, reactions may include nucleophilic substitution, cyclization, and the introduction of heteroatoms, significantly impacting their functionality and potential applications (Zhang et al., 2014).

Physical Properties Analysis
The physical properties, such as solubility, melting points, and aggregation behavior, are crucial for understanding the application scope of these compounds. Studies have shown that properties like solvatochromic effects and aggregation behavior in various solvents can be significantly influenced by the molecular structure, indicating the importance of tailored synthesis for specific applications (Ziminov et al., 2020).

Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, stability under various conditions, and the ability to undergo specific reactions, are essential for practical applications. The introduction of different substituents, such as the oxazolyl group, can dramatically alter these properties, affecting everything from photophysical behaviors to potential catalytic activities (Ziminov et al., 2020).

Scientific Research Applications

Catalysts for Carbon-Carbon Bond Formation

Oxazoline derivatives, such as those discussed by Fossey and Richards (2004), have been synthesized and applied as catalysts in carbon-carbon bond formation. These compounds, including 2,6-bis(2-oxazolinyl)phenylplatinum(II) NCN pincer complexes, demonstrate the utility of oxazoline-containing compounds in facilitating complex organic synthesis reactions, suggesting potential applications for dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)phthalate in catalysis (Fossey & Richards, 2004).

Synthesis and Characterization of Novel Compounds

Research by Mosaddegh and Hassankhani (2011) on the synthesis of 2H-indazolo[2,1-b]-phthalazine-triones through a one-pot, four-component reaction showcases the versatility of phthalate derivatives in synthesizing novel compounds. This highlights the potential of dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)phthalate in creating new chemical entities with possible applications in medicinal chemistry and material science (Mosaddegh & Hassankhani, 2011).

Environmental and Health Studies

A significant area of research related to phthalates focuses on their environmental impact and potential health effects. Studies on the degradation of phthalates, such as dimethyl phthalate (DMP), in various conditions provide insights into the environmental persistence and removal strategies for these compounds. For example, research by Wang et al. (2014) explores the degradation of DMP in solutions and soil slurries by persulfate, offering valuable information on mitigating the environmental impact of phthalate esters (Wang, Deng, & Yang, 2014).

Safety and Hazards

The safety and hazards of oxazole derivatives can also vary widely depending on their specific structure. For example, some oxazole derivatives are classified as Combustible Solids and Acute Tox. 4 Oral .

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years . Researchers around the globe are synthesizing various oxazole derivatives and screening them for their various biological activities . This suggests that the study of oxazole derivatives will continue to be an important area of research in the future.

properties

IUPAC Name

dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)benzene-1,2-dicarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15NO5/c1-23-18(21)14-9-8-13(10-15(14)19(22)24-2)17-20-11-16(25-17)12-6-4-3-5-7-12/h3-11H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGWPDRLLYIRAAM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)C2=NC=C(O2)C3=CC=CC=C3)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dimethyl 4-(5-phenyl-1,3-oxazol-2-yl)benzene-1,2-dicarboxylate

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